Cas no 69218-46-8 (Ethyl 1H-benzotriazole-1-acetate)

Ethyl 1H-benzotriazole-1-acetate structure
69218-46-8 structure
Product Name:Ethyl 1H-benzotriazole-1-acetate
CAS No:69218-46-8
MF:C10H11N3O2
MW:205.213241815567
MDL:MFCD00747701
CID:2677108
PubChem ID:684169
Update Time:2025-04-21

Ethyl 1H-benzotriazole-1-acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-benzotriazolylacetate
    • Ethyl 1H-benzotriazole-1-acetate
    • Ethyl 2-(1H-benzo[d][1,2,3]triazol-1-yl)acetate
    • STK795752
    • AO-245/25054001
    • SR-01000511775-1
    • ethyl 2-(1h-1,2,3-benzotriazol-1-yl)acetate
    • ethyl 1H-benzotriazol-1-ylacetate
    • NIOSH/DM1230000
    • ethyl 1H-1,2,3-benzotriazol-1-ylacetate
    • 1H-Benzotriazole-1-acetic acid, ethyl ester
    • AB00079643-01
    • CS-0331342
    • AKOS003234057
    • BIM-0016602.P001
    • Benzotriazolyl 1-acetate d'ethyle [French]
    • DTXSID00875917
    • 69218-46-8
    • DM12300000
    • ethyl 2-(1h-benzotriazole-1-yl)acetate
    • SR-01000511775
    • CBMicro_016550
    • CCG-5583
    • ethyl 2-(benzotriazol-1-yl)acetate
    • SCHEMBL2490943
    • Benzotriazolyl 1-acetate d'ethyle
    • MDL: MFCD00747701
    • Inchi: 1S/C10H11N3O2/c1-2-15-10(14)7-13-9-6-4-3-5-8(9)11-12-13/h3-6H,2,7H2,1H3
    • InChI Key: DAWOQVVENZAAPT-UHFFFAOYSA-N
    • SMILES: O(CC)C(CN1C2C=CC=CC=2N=N1)=O

Computed Properties

  • Exact Mass: 205.085126602g/mol
  • Monoisotopic Mass: 205.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57Ų

Ethyl 1H-benzotriazole-1-acetate Pricemore >>

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